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Compound of Interest

Compound Name: 5-Bromo-4-chloro-2-iodotoluene

Cat. No.: B1437864

An In-depth Technical Guide to 5-Bromo-4-chloro-2-iodotoluene: A Strategic Building Block
for Modern Synthesis

Introduction

In the landscape of contemporary organic synthesis, particularly within drug discovery and
agrochemical development, the demand for complex, highly functionalized molecules is
incessant.[1][2] The strategic design of molecular scaffolds that allow for controlled, sequential
elaboration is paramount to efficiently exploring chemical space and optimizing
pharmacological properties.[1] 5-Bromo-4-chloro-2-iodotoluene emerges as a quintessential
example of such a scaffold. This triply halogenated toluene derivative is not merely a static
intermediate but a versatile platform engineered for selective chemical manipulation. Its value
lies in the distinct and predictable reactivity of its three different halogen substituents, enabling
chemists to perform orthogonal reactions and build molecular complexity in a stepwise fashion.
This guide provides a comprehensive technical overview of 5-Bromo-4-chloro-2-iodotoluene,
detailing its fundamental properties, the chemical principles governing its utility, its applications
in research, and practical protocols for its use.

Physicochemical Properties and Molecular
Structure

5-Bromo-4-chloro-2-iodotoluene is a polyhalogenated aromatic compound. Its core identity is
defined by a toluene backbone substituted with three different halogens at specific positions,
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which dictates its chemical behavior and synthetic potential.

A summary of its key quantitative data is presented below.

Property Value Source(s)
Molecular Formula C7HsBrCll [3][4]
Molecular Weight 331.38 g/mol [3]

Exact Mass 329.830786 g/mol [3]

CAS Number 1000578-03-9

Melting Point 65-74 °C

Predicted Boiling Point ~303.7 °C at 760 mmHg

Predicted Density ~2.1 g/lcm3

The unigue arrangement of the substituents on the toluene ring is crucial for its function as a
synthetic building block.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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